(4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one

• Molecular Formula: C16H9ClINO2
• Molecular Weight: 409.60 g/mol
• IUPAC Name: (4E)-2-(4-chlorophenyl)-4-[(2-iodophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9ClINO2/c17-12-7-5-10(6-8-12)15-19-14(16(20)21-15)9-11-3-1-2-4-13(11)18/h1-9H/b14-9+
• InChI Key: FZTQPIKHXCSSBD-NTEUORMPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)OC(=N2)C3=CC=C(C=C3)Cl)I
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl)I

Description

(4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one is a synthetic organic compound that belongs to the class of oxazole derivatives This compound is characterized by the presence of a chlorophenyl group, an iodinated benzylidene moiety, and an oxazol-5(4H)-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one typically involves the condensation of 4-chlorobenzaldehyde with 2-iodobenzylamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting intermediate is then cyclized using a dehydrating agent like phosphorus oxychloride to form the oxazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl and iodinated benzylidene groups can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• (4E)-2-(4-bromophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one
• (4E)-2-(4-fluorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one
• (4E)-2-(4-methylphenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one

Uniqueness

(4E)-2-(4-chlorophenyl)-4-(2-iodobenzylidene)-1,3-oxazol-5(4H)-one is unique due to the presence of both chlorophenyl and iodinated benzylidene groups, which confer distinct chemical and biological properties